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Compound of Interest

Compound Name: ZM241385

CAS No.: 139180-30-6

Cat. No.: B1684409

Get Quote

The proper disposal of ZM241385, a potent and selective A₂A adenosine receptor antagonist,

is a critical component of laboratory safety and environmental responsibility.[1] As this

compound is intended for research purposes only and not for human or veterinary use,

adherence to established chemical waste management protocols is essential.[2] This guide

provides a step-by-step procedure for the safe handling and disposal of ZM241385, ensuring

compliance with general laboratory safety standards.

Essential Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to consult your institution's specific

Environmental Health and Safety (EH&S) guidelines, as regulations can vary. Laboratory

personnel should always utilize appropriate personal protective equipment (PPE), including lab

coats, safety goggles, and chemical-resistant gloves, during all stages of waste handling.[3] All

chemical waste, including ZM241385, should be treated as hazardous unless confirmed

otherwise by a safety officer.[4]
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The disposal of ZM241385 should follow a structured hazardous waste management process

from the point of generation to its final collection by trained professionals.

Step 1: Waste Identification and Classification

Identify: Clearly identify the waste as ZM241385. This includes unused or expired pure

compounds, contaminated materials (e.g., pipette tips, gloves), and solutions.

Classify: Based on available safety data, ZM241385 is a combustible solid. While some

safety data sheets do not classify it as hazardous under specific regulations, it is best

practice to manage it as hazardous chemical waste.[5] It should be categorized based on its

properties and potential hazards, which may include toxicity.[6]

Step 2: Segregation of Waste

Incompatible Materials: Do not mix ZM241385 waste with other incompatible chemical waste

streams.[7] For instance, store it separately from acids, bases, and oxidizing agents to

prevent dangerous reactions.[8]

Solid vs. Liquid: Segregate solid waste (e.g., powder, contaminated vials) from liquid waste

(e.g., solutions of ZM241385 in DMSO or ethanol).[2]

Step 3: Use of Appropriate Waste Containers

Compatibility: Select a waste container that is chemically compatible with ZM241385 and

any solvents used.[7] High-density polyethylene (HDPE) or other approved plastic containers

are generally preferred.[6]

Condition and Sealing: Ensure the container is in good condition, free from damage, and has

a secure, leak-proof screw cap.[4][7][8]

Headroom: Do not overfill containers. Leave at least one inch of headroom to allow for

expansion.[8]

Step 4: Proper Labeling

Clear Identification: All waste containers must be clearly labeled.[3]
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Required Information: The label should include:

The words "Hazardous Waste"

The full chemical name: "ZM241385"

The specific constituents and their approximate concentrations (e.g., "ZM241385 in

DMSO")

The date when waste was first added to the container (accumulation start date)

The associated hazards (e.g., "Combustible Solid," "Toxic")

Step 5: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA), which must be at or near the point of waste generation.[6][7][8]

Safe Storage: The SAA should be a secondary containment system, away from heat sources

or drains.[3][7] Keep the waste container closed at all times except when adding waste.[4][6]

Accumulation Limits: Be aware of accumulation limits. A maximum of 55 gallons of

hazardous waste or one quart of acutely toxic waste is typically allowed in an SAA.[6]

Step 6: Arranging for Disposal

Contact EH&S: Once the container is full or has been in storage for the maximum allowed

time (often 6-12 months for opened containers), contact your institution's Environmental

Health & Safety (EH&S) or equivalent department to schedule a waste pickup.[4][6]

Prohibited Disposal: Never dispose of ZM241385 down the sink or in regular trash.[3][4]

Evaporation of chemical waste, even in a fume hood, is also prohibited.[4]

Chemical and Physical Properties of ZM241385
The following table summarizes key quantitative data for ZM241385, which is essential for

proper handling and waste profiling.
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Property Data

CAS Number 139180-30-6

Molecular Formula C₁₆H₁₅N₇O₂

Molecular Weight 337.34 g/mol

Appearance White to off-white powder

Solubility
DMSO: up to 100 mM (or 15 mg/mL); Ethanol:

up to 5 mM

Storage Temperature 2-8°C (Refrigerated)

Storage Class 11 - Combustible Solids

Potency (Kᵢ) ~800 pM for human A₂A adenosine receptors

Data sourced from multiple chemical suppliers.[2][9]

Visualizing the Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of ZM241385
waste from generation to collection.
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ZM24138_Disposal_Workflow

Step 1: Identify Waste
(ZM241385 solid, liquid, contaminated items)

Step 2: Segregate Waste
(Separate from incompatible chemicals)

Classify as Hazardous

Step 3: Contain Waste
(Use compatible, sealed container)

Select Proper Container

Step 4: Label Container
('Hazardous Waste', Chemical Name, Date)

Securely Cap

Step 5: Store in SAA
(At or near point of generation)

Keep Closed

Step 6: Schedule Pickup
(Contact Institutional EH&S)

When Full or Time Limit Reached

Final Disposal
(By authorized personnel)

Collection

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ZM241385.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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